Cas no 53653-65-9 (1-(3-aminopropyl)piperidin-2-one)

• Product Name: 1-(3-aminopropyl)piperidin-2-one
• CAS No: 53653-65-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 2120036
• PubChem ID: 17914450
• Update Time: 2025-06-13

1-(3-aminopropyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopropyl)piperidin-2-one
• F78495
• MFCD11173700
• 1-(3-Aminopropyl)-2-piperidinone
• AKOS009244847
• 866-434-5
• SCHEMBL1447146
• DB-328482
• DTXSID601301124
• EN300-70417
• 53653-65-9
• DTXCID101731223

• Inchi： 1S/C8H16N2O/c9-5-3-7-10-6-2-1-4-8(10)11/h1-7,9H2
• InChI Key： YAGYGLVHFZFVTL-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1CCCN

Computed Properties

• Exact Mass: 156.126263138Da
• Monoisotopic Mass: 156.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-(3-aminopropyl)piperidin-2-one

Comprehensive Overview of 1-(3-aminopropyl)piperidin-2-one (CAS No. 53653-65-9): Properties, Applications, and Innovations

1-(3-aminopropyl)piperidin-2-one, identified by its CAS number 53653-65-9, is a versatile organic compound with a growing presence in pharmaceutical and chemical research. This molecule features a unique combination of a piperidin-2-one core and a 3-aminopropyl side chain, making it valuable for synthetic modifications and drug discovery. Its structural flexibility allows it to serve as a key intermediate in the development of bioactive molecules, particularly in central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent trends highlight increasing interest in 1-(3-aminopropyl)piperidin-2-one due to its potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. Researchers are exploring its derivatives for their ability to modulate neurotransmitter systems, a topic frequently searched in academic and AI-driven platforms. The compound’s amine functionality also aligns with the demand for sustainable chemistry, as it enables greener synthetic routes under mild conditions—a hot topic in green chemistry forums.

From a technical perspective, 53653-65-9 exhibits favorable physicochemical properties, including solubility in polar solvents like water and ethanol, which simplifies purification and formulation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, a detail often queried by quality control professionals. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale applications.

The compound’s relevance extends to peptide synthesis, where its primary amine group facilitates coupling reactions. This application resonates with the rising demand for peptide-based therapeutics, a sector projected to grow exponentially. Users frequently search for "amine-protecting groups" and "piperidine derivatives in drug design," underscoring the need for detailed discussions on intermediates like 1-(3-aminopropyl)piperidin-2-one.

Innovations in catalysis further elevate the importance of this compound. For instance, its integration into asymmetric synthesis protocols has been explored to produce enantiomerically pure compounds—a critical requirement in modern pharmacology. Such advancements align with searches for "chiral auxiliaries" and "stereoselective reactions," reflecting industry priorities.

In summary, 1-(3-aminopropyl)piperidin-2-one (CAS 53653-65-9) bridges multiple disciplines, from medicinal chemistry to sustainable manufacturing. Its adaptability to current research trends—such as neurodegenerative disease targets and green synthesis—ensures its continued relevance. By addressing these high-interest topics, this overview aims to provide both technical depth and SEO-optimized content for diverse audiences.